Cas no 82366-74-3 (2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-)
![2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]- structure](https://www.kuujia.com/scimg/cas/82366-74-3x500.png)
82366-74-3 structure
Product name:2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-
2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-
- N-[(4-chlorophenyl)carbamothioyl]furan-2-carboxamide
- AB00099313-01
- 1-(4-CHLOROPHENYL)-3-(FURAN-2-CARBONYL)THIOUREA
- N-{[(4-chlorophenyl)amino]carbonothioyl}-2-furamide
- BIM-0035529.P001
- SR-01000457820
- CBMicro_035531
- UPCMLD0ENAT0400-4055:001
- SR-01000457820-1
- SCHEMBL5448328
- AKOS001024046
- Z56064221
- DTXSID50352425
- 82366-74-3
- n-(4-chlorophenyl)-n'-(2-furoyl)thiourea
-
- Inchi: InChI=1S/C12H9ClN2O2S/c13-8-3-5-9(6-4-8)14-12(18)15-11(16)10-2-1-7-17-10/h1-7H,(H2,14,15,16,18)
- InChI Key: PDPPVIICILSBPL-UHFFFAOYSA-N
- SMILES: C1=COC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)Cl
Computed Properties
- Exact Mass: 280.0073264g/mol
- Monoisotopic Mass: 280.0073264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 86.4Ų
2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]- Related Literature
-
Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
82366-74-3 (2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-) Related Products
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